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Compound of Interest

Compound Name: 6-chloro-L-tryptophan

Cat. No.: B015053 Get Quote

For researchers, scientists, and professionals in drug development, the meticulous

management and disposal of specialized chemical reagents like 6-chloro-L-tryptophan are

critical for ensuring laboratory safety and environmental compliance. While a specific Safety

Data Sheet (SDS) for 6-chloro-L-tryptophan is not readily available, guidance from the

disposal procedures of structurally similar compounds and general principles for handling

chlorinated organic waste provides a robust framework for its safe management.

Disclaimer: The following procedures are based on information for analogous compounds and

general laboratory chemical waste guidelines. It is imperative to consult your institution's

Environmental Health and Safety (EHS) department and local regulations for specific disposal

requirements.

Hazard Assessment and Personal Protective
Equipment (PPE)
Based on data from similar tryptophan derivatives, 6-chloro-L-tryptophan is not classified as a

hazardous substance under OSHA's Hazard Communication Standard. However, as with any

laboratory chemical, appropriate personal protective equipment (PPE) must be worn. This

includes safety glasses or goggles, gloves, and a lab coat. Any operations that may generate

dust should be conducted in a well-ventilated area or under a fume hood to prevent inhalation.

Quantitative Data Summary
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For quick reference, the following table summarizes key physical and chemical properties for 6-
chloro-L-tryptophan.

Property Value Source

Molecular Formula C₁₁H₁₁ClN₂O₂ PubChem[1]

Molecular Weight 238.67 g/mol PubChem[1]

Physical State Powder/Solid MedChemExpress[2]

Appearance Off-white
Fisher Scientific (for similar

compound)[3]

Stability Stable under normal conditions
Benchchem (for similar

compound)

Incompatible Materials Strong oxidizing agents
Benchchem (for similar

compound)

Step-by-Step Disposal Protocol
The proper disposal of 6-chloro-L-tryptophan is a multi-step process focused on containment,

clear labeling, and adherence to institutional and regulatory guidelines.

1. Waste Collection and Segregation:

Collect waste 6-chloro-L-tryptophan in a dedicated, properly sealed, and clearly labeled

waste container.[4]

As a chlorinated organic compound, it should be segregated as halogenated solvent waste.

[5] Do not mix with non-halogenated waste streams unless explicitly permitted by your

institution's EHS guidelines.[4][5]

2. Spill Management:

In the event of a spill, avoid generating dust.[4]

Carefully sweep up the solid material and place it into a suitable container for disposal.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b015053?utm_src=pdf-body
https://www.benchchem.com/product/b015053?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/10062693
https://pubchem.ncbi.nlm.nih.gov/compound/10062693
https://www.medchemexpress.com/6-chloro-l-tryptophan.html
https://www.fishersci.com/store/msds?partNumber=AAA1602314&productDescription=N-BOC-L-TRYPTOPHAN+98%2B%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b015053?utm_src=pdf-body
https://www.benchchem.com/product/b015053?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_N_Boc_6_methyl_L_tryptophan_A_Procedural_Guide.pdf
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/pdf/si/hazardouswastereduction_si.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_N_Boc_6_methyl_L_tryptophan_A_Procedural_Guide.pdf
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/pdf/si/hazardouswastereduction_si.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_N_Boc_6_methyl_L_tryptophan_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_N_Boc_6_methyl_L_tryptophan_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure the spill area is thoroughly cleaned with an appropriate solvent after material

collection.

3. Container Labeling:

Clearly label the waste container with the full chemical name: "Waste 6-chloro-L-
tryptophan".

Include the approximate quantity of the waste.

Indicate that it is a "Halogenated Organic Waste".

4. Storage Pending Disposal:

Store the sealed waste container in a designated chemical waste storage area, often

referred to as a Satellite Accumulation Area.[6]

This area must be secure, well-ventilated, and away from incompatible materials such as

strong oxidizing agents.[4]

5. Final Disposal:

Contact your institution's EHS department or a licensed chemical waste disposal contractor

to arrange for pickup and final disposal.[4]

Provide them with all necessary information about the waste material.

Chlorinated organic waste is often disposed of via high-temperature incineration.[7][8]

Disposal Workflow Diagram
The logical flow of the disposal process can be visualized as follows:
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Caption: Disposal workflow for 6-chloro-L-tryptophan.

By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of 6-chloro-L-tryptophan, fostering a culture of safety and compliance

within the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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